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Compound of Interest

Compound Name: Syngenite

cat. No.: B078856

Initial Discovery and Historical Context

Syngenite was first identified and described in 1872 by V. R. Zepharovich.[1] The discovery
was made from an occurrence of druses on halite in the Kalusa Salt deposit, located in what is
now the Ivano-Frankivsk Oblast of Ukraine.[1][2][3][4] The name "syngenite" is derived from
the Greek word ouyyevr¢ (syngenés), meaning "related," a name chosen due to its chemical
similarity to the mineral polyhalite.[1][2][3][4] The initial German name for the mineral was
"Syngenit."[5]

The type locality, the Kalush salt deposit, is a significant site for evaporite minerals, which form
from the evaporation of saline water.[4][6] Syngenite is an uncommon diagenetic component
of these marine salt deposits.[4][6] Beyond its type locality, syngenite has been identified in a
variety of geological environments, including as a volcanic sublimate, a product of
pneumatolytic reactions, a vein filling in geothermal fields, and in caves, where it can be
derived from bat guano.[2][6][7]

Historically, the study of syngenite has been relevant to understanding the geochemistry of
evaporite deposits. More recently, its presence has been noted in contexts as diverse as a
potential substrate for organic yellow lake pigments in 13th-century paintings and as an
undesirable component in hardened cement.[7][8]

Physicochemical Properties

Syngenite is a hydrous potassium calcium sulfate with the chemical formula K2Ca(S0Oa4)2-H20.
[1][2][3] It belongs to the monoclinic crystal system.[1][2] A summary of its key quantitative
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properties is presented in Table 1.

Property

Value

Chemical Formula

K2Ca(S0a4)2-H20

Crystal System

Monoclinic

Space Group

P21/m

Unit Cell Parameters

a=9.77A b=714A c=6.25A; B =104.01°

Mohs Hardness

2.5

Specific Gravity

2.579-2.603 g/cm?

Refractive Index

na =1.501, nB =1.517, ny =1.518

Birefringence 0 =0.017

Luster Vitreous

Color Colorless, milky white to faintly yellow
Streak White

Data compiled from multiple sources.[1][2][6][9]

Modern Experimental Protocols for Syngenite

Analysis

While the specific experimental protocols from Zepharovich's 1872 discovery are not detailed in

available literature, modern analysis of syngenite employs a range of advanced techniques.

Below are representative methodologies for key experiments used to characterize this mineral.

Single-Crystal X-ray Diffraction (SCXRD)

This technique is used to determine the precise crystal structure of syngenite.

Methodology:
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e Asmall, single crystal of syngenite (e.g., 0.05 x 0.05 x 0.03 mms3) is selected under an
optical microscope.[7]

e The crystal is mounted on a goniometer head.

e The mounted crystal is placed in an X-ray diffractometer.

» A beam of monochromatic X-rays is directed at the crystal.

o As the crystal is rotated, the diffraction pattern of the X-rays is recorded by a detector.

e The collected data are processed to determine the unit cell dimensions and the arrangement
of atoms within the crystal lattice.[7]

Raman Spectroscopy

Raman spectroscopy is utilized to investigate the vibrational modes of the sulfate and water
molecules within the syngenite structure.

Methodology:

e A syngenite sample is placed on a microscope slide.

¢ Alaser beam of a specific wavelength is focused on the sample.

e The scattered light is collected and passed through a spectrometer.

e The resulting spectrum shows shifts in wavelength corresponding to the vibrational
frequencies of the molecular bonds in the sample.[7]

e These spectral bands are then assigned to specific vibrational modes of the SO42~
tetrahedra and H20 molecules.[7]

Artificial Synthesis of Syngenite

Syngenite can be synthesized in the laboratory for experimental purposes.

Methodology 1: Aqueous Solution Method
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Prepare an aqueous solution of potassium sulfate (K2SOa4).[8]

Add gypsum (CaS0a4-2Hz0) to the potassium sulfate solution at room temperature with
constant stirring.[8]

Allow the reaction to proceed for several hours, during which a suspension will form.[8]

Filter the suspension under a vacuum.

Dry the resulting solid in an oven to obtain syngenite crystals.[8]
Methodology 2: Mechanochemical Synthesis

Combine stoichiometric amounts of gypsum and potassium sulfate in a high-energy ball mill.
[10]

o Set the ball-to-powder ratio (e.g., 10:1) and milling speed (e.g., 300 rpm).[10]

o Conduct the milling for a specified duration (e.g., 5 to 60 minutes) at a controlled
temperature.[10]

e The mechanical action induces a solid-state reaction, forming phase-pure syngenite without
the need for a solvent.[10]

Visualizing the History and Relationships of
Syngenite

The following diagram illustrates the timeline of the discovery of syngenite and its relationship
to other key concepts and minerals.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.mdpi.com/2571-9408/6/2/41
https://www.mdpi.com/2571-9408/6/2/41
https://www.mdpi.com/2571-9408/6/2/41
https://www.benchchem.com/product/b078856?utm_src=pdf-body
https://www.mdpi.com/2571-9408/6/2/41
https://d-nb.info/122635632X/34
https://d-nb.info/122635632X/34
https://d-nb.info/122635632X/34
https://www.benchchem.com/product/b078856?utm_src=pdf-body
https://d-nb.info/122635632X/34
https://www.benchchem.com/product/b078856?utm_src=pdf-body
https://www.benchchem.com/product/b078856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Discovery and Naming

| 1872 First Described

by VR.
I

discovere dat ndmed based on chemical similarity to idenified as

Chemical and Physical Properties

Etymology: | Related Mineral:
From Greek 'syngenes’ (related) [ Polyhalite

Chemical Formula:
KaCa(SO4)2 H:0

Type Locality:
Kalusa Salt Deposit, Ukraine

found in found in found in found in can by ¢ ‘
Ggological Occurrence l ATtfictat Sy
Aqueous Reaction: Mechanochemical Method: Crystal System:
Marine Evaporite Deposits ‘ Volcanic Sublimate Geothermal Veins Cave Deposits (from Guano) ‘ KaSOs solution + Gypsum Solcstate grinding Nomoainie

Click to download full resolution via product page

Caption: A flowchart illustrating the discovery timeline, etymology, properties, and occurrences
of syngenite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b078856#initial-
discovery-and-history-of-syngenite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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